Cas no 673487-33-7 (1H-Benzimidazole, 2-(trichloromethyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole, 2-(trichloromethyl)-5-(trifluoromethyl)-
• CAS No: 673487-33-7
• MF: C₉H₄Cl₃F₃N₂
• MW: 303.495669364929
• CID: 394972
• PubChem ID: 11514998
• Update Time: 2025-04-19

1H-Benzimidazole, 2-(trichloromethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(trichloromethyl)-5-(trifluoromethyl)-
• 2-(trichloromethyl)-6-(trifluoromethyl)-1H-benzimidazole
• 673487-33-7
• DTXSID20467898
• 2-(trichloromethyl)-5-(trifluoromethyl)-1H-benzimidazole
• SCHEMBL2361268
• 2-trichloromethyl-5-trifluoromethylbenzimidazole

• Inchi： 1S/C9H4Cl3F3N2/c10-8(11,12)7-16-5-2-1-4(9(13,14)15)3-6(5)17-7/h1-3H,(H,16,17)
• InChI Key： ZEWUAJSYSCUSJC-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=CC(C(F)(F)F)=CC=2N1)(Cl)Cl

Computed Properties

• Exact Mass: 301.93942
• Monoisotopic Mass: 301.939216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68